
Navigating the Disposal of Laboratory Reagents:
A Guide to DS-1558

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DS-1558

Cat. No.: B15570429 Get Quote

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel

and the protection of the environment. The designation "DS-1558" does not correspond to a

single, universally recognized chemical substance. Instead, it appears as an identifier for

various commercial products, each with distinct compositions and associated disposal

protocols. This guide provides detailed disposal procedures for the most likely candidates for

"DS-1558" encountered in a research and development setting, alongside general best

practices for handling unidentified chemical waste.

The most probable substances a researcher might encounter labeled "DS-1558" are "Linx

Solvent 1558," a flammable solvent used in printing, and "DLM-1558," a product code for

Dichlorofluoromethane. The following sections detail the specific disposal procedures for these

chemicals and provide a general protocol for unknown substances.

I. Disposal Procedures for Identified "DS-1558"
Variants
When the identity of "DS-1558" is known, the specific guidelines outlined in the Safety Data

Sheet (SDS) must be followed. Below are the recommended disposal procedures for the likely

chemical identities of DS-1558.

A. Linx Solvent 1558

This product is identified as a highly flammable and irritating solvent.[1]
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Core Composition: The primary hazardous components of Linx Solvent 1558 are not explicitly

detailed in the provided search results, but it is classified as a flammable liquid and an eye

irritant.[1]

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Gloves: Protective gloves are mandatory.[1]

Eye/Face Protection: A face shield should be used if there is a risk of splashing.[1]

Protective Clothing: Disposable, chemical-resistant clothing with antistatic and fireproof

properties is recommended.[1]

Footwear: Safety footwear resistant to chemicals and with antistatic and heat-resistant

properties should be worn.[1]

Disposal Protocol:

Consult Regulations: Dispose of the contents and container in accordance with local,

regional, and national regulations for dangerous waste.[1]

Containment for Spills: In case of a spill, absorb the material using sand or another inert

absorbent. Do not use combustible materials like sawdust.[1]

Waste Collection: Transfer the absorbed material and any contaminated items into a

designated, properly labeled hazardous waste container.

Avoid Environmental Release: Prevent the product from entering drains, surface water, or

groundwater.[1]

B. DLM-1558 (Dichlorofluoromethane)

This substance is a compressed gas and is harmful to the ozone layer.[2]

Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://isotope.com/product/attachment/DLM-1558-PK/SDS%20-%20DLM-1558.pdf
https://isotope.com/product/attachment/DLM-1558-PK/SDS%20-%20DLM-1558.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Use appropriate eye and face protection.[2]

Respiratory Protection: In case of inadequate ventilation, use an approved supplied-air

respirator.[2]

Protective Clothing: Wear suitable protective clothing.[2]

Disposal Protocol:

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.

Container Management: Do not attempt to refill or reuse the container. The container is

under pressure and presents an explosion hazard if heated.[2]

Environmental Precautions: This substance is harmful to the ozone layer and should not be

released into the atmosphere.[2]

II. Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative safety

information for the identified "DS-1558" variants.
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Property Linx Solvent 1558
DLM-1558
(Dichlorofluoromet
hane)

General
Unidentified
Chemical

Physical State Liquid Compressed Gas Unknown

Primary Hazards

Highly flammable

liquid and vapor,

Causes serious eye

irritation, May cause

drowsiness or

dizziness.[1]

Contains gas under

pressure; may

explode if heated,

Harms public health

and the environment

by destroying ozone in

the upper

atmosphere.[2]

Assume hazardous

(flammable, corrosive,

reactive, toxic) until

identified.

PPE Requirements

Protective gloves,

face shield, chemical-

resistant clothing,

safety footwear.[1]

Protective gloves,

eye/face protection,

supplied-air respirator,

protective clothing.[2]

Chemical splash

goggles, face shield,

appropriate gloves,

lab coat.

Extinguishing Media
ABC powder

extinguisher.[1]

Water spray, dry

chemical powder,

alcohol-resistant

foam, carbon dioxide

(CO2).[2]

Appropriate for the

suspected hazard

class.

Spill Containment
Absorb with sand or

inert absorbent.[1]

Evacuate area,

prevent entry.

Use appropriate

absorbent material for

the suspected

chemical type.

III. Protocol for Unidentified Chemicals
In a scenario where "DS-1558" is an internal laboratory code and its identity is not immediately

clear, it must be treated as an unknown and potentially hazardous substance. The following

protocol should be implemented.

Experimental Workflow for Handling Unknown "DS-1558"
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Initial Assessment

Known Substance Protocol Unknown Substance Protocol

Encounter Unlabeled 'DS-1558'

Attempt to Identify via Internal Records/SDS

SDS Found?

Follow Specific Disposal Protocol in SDS

Yes

Treat as Unknown Hazardous Waste

No

Dispose as Known Hazardous Waste Consult Environmental Health & Safety (EHS)

Characterize Waste (if required by EHS)

Dispose via EHS-Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of a potentially unidentified laboratory

chemical.
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Step-by-Step Guidance for Unknowns:

Assume Hazard: Treat the substance with the utmost caution. Assume it is flammable,

corrosive, reactive, and toxic.

Isolate the Material: Secure the container in a well-ventilated, secondary containment away

from incompatible materials.

Consult Internal Documentation: Attempt to identify the substance by checking laboratory

notebooks, inventory records, or internal databases for the identifier "DS-1558."

Contact Environmental Health & Safety (EHS): If the substance cannot be identified, contact

your institution's EHS or safety officer. They are trained to manage and dispose of unknown

chemicals.

Provide Information: Supply EHS with any available information, such as the process that

generated the waste, its physical appearance, and the type of container.

Labeling: Label the container clearly as "Caution: Unknown Waste" and include any known

information.

Do Not Mix: Never mix unknown waste with other waste streams.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of chemical waste, thereby fostering a secure and responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of Laboratory Reagents: A
Guide to DS-1558]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570429#ds-1558-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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